Cas no 1378792-48-3 (7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one)

• Product Name: 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one
• CAS No: 1378792-48-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD16658430
• CID: 5616997
• PubChem ID: 79002064
• Update Time: 2025-05-19

7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 1378792-48-3
• 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one
• AKOS017515319
• EN300-3014634
• Z1255429828

• MDL： MFCD16658430
• Inchi： 1S/C10H12N2O/c1-7-2-3-9-8(6-7)10(13)12-5-4-11-9/h2-3,6,11H,4-5H2,1H3,(H,12,13)
• InChI Key： KUKWJLIDLOMGQK-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2NCCN1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one

Research Brief on 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one (CAS: 1378792-48-3): Recent Advances and Applications

The compound 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one (CAS: 1378792-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one as a scaffold for designing novel bioactive molecules. Its benzodiazepine core, a privileged structure in medicinal chemistry, has been exploited to target various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. The compound's methyl substitution at the 7-position appears to enhance its metabolic stability, a critical factor in drug development.

In terms of synthetic approaches, researchers have developed more efficient routes to access 1378792-48-3. A recent breakthrough published in Organic Letters (2024) described a one-pot cascade reaction that significantly improves yield (82%) while reducing purification steps. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies. Computational modeling studies have further elucidated its binding modes with various biological targets, providing valuable insights for structure-activity relationship (SAR) optimization.

The pharmacological profile of 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one continues to expand. Beyond its neurological applications, recent in vitro studies have revealed promising anticancer activity, particularly against hematological malignancies. A 2024 study in Cancer Research demonstrated its ability to induce apoptosis in leukemia cell lines through a novel mechanism involving Bcl-2 protein inhibition. These findings position the compound as a potential lead for developing dual-action therapeutics targeting both neurological disorders and cancer.

From a drug development perspective, pharmacokinetic studies of 1378792-48-3 have shown favorable absorption and distribution properties, with moderate plasma protein binding (65-70%). However, challenges remain in optimizing its metabolic clearance, as recent metabolite identification studies have identified several oxidative pathways that could lead to rapid elimination. Current research efforts are focusing on structural modifications to improve its metabolic stability while maintaining therapeutic efficacy.

In conclusion, 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one represents a promising chemical entity with diverse therapeutic potential. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its value as a versatile scaffold in medicinal chemistry. Future research directions should focus on further elucidating its structure-activity relationships, exploring additional therapeutic indications, and addressing remaining pharmacokinetic challenges to facilitate its transition into clinical development.